5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine

• IUPAC Name: 5-methoxy-4-(4-methylpiperazin-1-yl)-2-pyridin-2-ylpyrimidine
• InChI: InChI=1S/C15H19N5O/c1-19-7-9-20(10-8-19)15-13(21-2)11-17-14(18-15)12-5-3-4-6-16-12/h3-6,11H,7-10H2,1-2H3
• InChI Key: NJMDYQULQGQEIF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC(=NC=C2OC)C3=CC=CC=N3
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine, also known as MPP, is a potent and selective inhibitor of the protein kinase C (PKC) family. PKC is a group of enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis. MPP has been extensively studied for its potential use in cancer therapy, as well as for its effects on the central nervous system.

Mechanism of Action

5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine inhibits PKC activity by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates and leads to a decrease in downstream signaling pathways.
Biochemical and Physiological Effects
5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine has been shown to have anti-proliferative effects on cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine in lab experiments is its high selectivity for PKC. This allows researchers to specifically target PKC activity without affecting other cellular processes. One limitation is that 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy or radiation therapy. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to determine the safety and efficacy of 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine in humans.

Synthesis Methods

The synthesis of 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine involves several steps, including the reaction of 2-aminopyridine with 4-methylpiperazine to form 2-(4-methylpiperazin-1-yl)pyridine. This compound is then reacted with 5-methoxy-2-chloropyrimidine to form 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine.

Scientific Research Applications

5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine has been studied for its potential use in cancer therapy, as PKC is often overexpressed in cancer cells. Inhibition of PKC activity can lead to apoptosis and cell death in cancer cells. 5-Methoxy-4-(4-methylpiperazino)-2-(2-pyridinyl)pyrimidine has also been studied for its effects on the central nervous system, as PKC is involved in many neurological processes.